Cas no 1008361-81-6 (1H-Benzimidazole, 6-bromo-7-chloro-)
1H-Benzimidazole, 6-bromo-7-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole, 6-bromo-7-chloro-
- 6-Bromo-7-chloro-1H-benzoimidazole
- 6-Bromo-7-chloro-1H-benzimidazole
- 5-Bromo-4-chloro-1H-benzoimidazole
- 6-bromo-7-chloro-1H-benzo[d]imidazole
- 5-broMo-4-chloro-1H-benzo[d]iMidazole
- 1H-Benzimidazole, 6-Bromo-7-Chloro-(WX637283)
- AS-54845
- 1008361-81-6
- 5-bromo-4-chloro-1H-benzimidazole
- 6-bromo-7-chloro-1H-1,3-benzodiazole
- EN300-7720616
- SB30083
- MJXDWVUPIRXRDE-UHFFFAOYSA-N
- DTXSID901298679
- SCHEMBL18554530
- CS-0146717
- MFCD22384799
- XH0032
- AKOS027255546
- SCHEMBL3045187
- W10486
- IQB36181
-
- MDL: MFCD22384799
- Inchi: 1S/C7H4BrClN2/c8-4-1-2-5-7(6(4)9)11-3-10-5/h1-3H,(H,10,11)
- InChI Key: MJXDWVUPIRXRDE-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1Cl)N=CN2
Computed Properties
- Exact Mass: 229.92464g/mol
- Monoisotopic Mass: 229.92464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 28.7Ų
1H-Benzimidazole, 6-bromo-7-chloro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 40R0149-1g |
5-Bromo-4-chloro-1H-benzoimidazole |
1008361-81-6 | 97% | 1g |
2527.17CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 40R0149-5g |
5-Bromo-4-chloro-1H-benzoimidazole |
1008361-81-6 | 97% | 5g |
10108.67CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 40R0149-500mg |
5-Bromo-4-chloro-1H-benzoimidazole |
1008361-81-6 | 97% | 500mg |
1679.12CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 40R0149-250mg |
5-Bromo-4-chloro-1H-benzoimidazole |
1008361-81-6 | 97% | 250mg |
1263.58CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 40R0149-100mg |
5-Bromo-4-chloro-1H-benzoimidazole |
1008361-81-6 | 97% | 100mg |
1060.05CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 40R0149-50mg |
5-Bromo-4-chloro-1H-benzoimidazole |
1008361-81-6 | 97% | 50mg |
932.85CNY | 2021-07-19 | |
| Chemenu | CM323571-1g |
6-Bromo-7-chloro-1H-benzo[d]imidazole |
1008361-81-6 | 95% | 1g |
$554 | 2021-06-17 | |
| abcr | AB536810-250 mg |
5-Bromo-4-chloro-1H-benzoimidazole; . |
1008361-81-6 | 250MG |
€205.60 | 2023-07-10 | ||
| abcr | AB536810-1 g |
5-Bromo-4-chloro-1H-benzoimidazole; . |
1008361-81-6 | 1g |
€515.50 | 2023-07-10 | ||
| abcr | AB536810-5 g |
5-Bromo-4-chloro-1H-benzoimidazole; . |
1008361-81-6 | 5g |
€1,299.20 | 2023-07-10 |
1H-Benzimidazole, 6-bromo-7-chloro- Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 1H-Benzimidazole, 6-bromo-7-chloro-
Introduction to 1H-Benzimidazole, 6-bromo-7-chloro (CAS No. 1008361-81-6)
1H-Benzimidazole, 6-bromo-7-chloro, identified by the Chemical Abstracts Service Number (CAS No.) 1008361-81-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzimidazole family, a class of molecules known for their broad spectrum of biological activities. The structural features of 1H-Benzimidazole, 6-bromo-7-chloro, particularly the presence of bromine and chlorine substituents at the 6th and 7th positions respectively, endow it with unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.
The benzimidazole core is a fused ring system consisting of a benzene ring and a pyridazine ring, which contributes to its stability and reactivity. The bromo and chloro substituents introduce electrophilic centers, making 1H-Benzimidazole, 6-bromo-7-chloro a versatile building block for further functionalization. In recent years, this compound has been extensively studied for its potential applications in medicinal chemistry, particularly in the design of novel therapeutic agents.
One of the most compelling aspects of 1H-Benzimidazole, 6-bromo-7-chloro is its role as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop compounds with diverse pharmacological properties. For instance, derivatives of this molecule have been explored for their antimicrobial, antiviral, and anticancer effects. The bromine and chlorine atoms serve as handles for further chemical modifications, allowing chemists to tailor the properties of the resulting compounds to specific biological targets.
In the realm of drug discovery, 1H-Benzimidazole, 6-bromo-7-chloro has been utilized in the development of small-molecule inhibitors. These inhibitors are designed to interact with specific enzymes or receptors involved in disease pathways. The benzimidazole scaffold is particularly well-suited for this purpose due to its ability to form hydrogen bonds and π-stacking interactions with biological targets. The bromo and chloro substituents enhance binding affinity by participating in halogen bonding or polar interactions with residues in the target protein.
Recent studies have highlighted the importance of 1H-Benzimidazole, 6-bromo-7-chloro in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By modifying the structure of 1H-Benzimidazole, 6-bromo-7-chloro, researchers have been able to develop potent inhibitors that selectively target specific kinases. These inhibitors have shown promise in preclinical studies and are being evaluated for their therapeutic potential.
The chemical reactivity of 1H-Benzimidazole, 6-bromo-7-chloro also makes it a valuable tool in synthetic organic chemistry. The presence of bromine and chlorine atoms allows for various functionalization strategies, such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. These reactions enable chemists to construct complex molecular architectures with precision and efficiency.
One notable application of 1H-Benzimidazole, 6-bromo-7-chloro is in the synthesis of fluorescent probes. Fluorescent dyes are widely used in biological imaging techniques to visualize cellular processes and track molecular interactions. The benzimidazole core can be incorporated into these probes due to its ability to absorb light at specific wavelengths and emit fluorescence upon excitation. The bromo and chloro substituents can be further modified to fine-tune the photophysical properties of the probes.
The versatility of 1H-Benzimidazole, 6-bromo-7-chloro extends beyond pharmaceutical applications. It has also been explored in materials science, where it serves as a precursor for organic semiconductors and light-emitting diodes (LEDs). The conjugated system within the benzimidazole ring contributes to its electronic properties, making it suitable for use in optoelectronic devices.
In conclusion,1H-Benzimidazole, 6-bromo-7-chloro (CAS No. 1008361-81-6) is a multifaceted compound with significant potential in various fields of research. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this molecule,1H-Benzimidazole, 6-bromo-7-chloro is likely to remain at the forefront of chemical innovation.
1008361-81-6 (1H-Benzimidazole, 6-bromo-7-chloro-) Related Products
- 1388025-14-6(6-Bromo-2,7-dichloro-1H-benzimidazole)
- 1388070-64-1(5-Bromo-2,6-dichloro-1H-benzimidazole)
- 1388070-86-7(5-Chloro-2,6-dibromo-1H-benzimidazole)
- 1210047-63-4(6-Bromo-5-chloroquinoxaline)
- 1388060-80-7(5-Bromo-2,7-dichloro-1H-benzimidazole)
- 1360945-34-1(7-bromo-4-chloro-1H-benzimidazole)
- 1360932-45-1(6-Bromo-4-chloro-1H-benzimidazole)
- 1388035-49-1(2-Amino-5-bromo-6-chloro-1H-benzimidazole)
- 1360902-51-7(4-Bromo-5-chloro-1H-benzimidazole)
- 1360953-55-4(6-bromo-5-chloro-1H-1,3-benzodiazole)